4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-1,2-benzenediol

• IUPAC Name: 4-(11-azatetracyclo[8.7.0.02,7.013,17]heptadeca-1(10),2,4,6,8,11,13(17)-heptaen-12-yl)benzene-1,2-diol
• InChI: InChI=1S/C22H17NO2/c24-19-11-9-14(12-20(19)25)22-17-7-3-6-16(17)21-15-5-2-1-4-13(15)8-10-18(21)23-22/h1-2,4-5,8-12,24-25H,3,6-7H2
• InChI Key: OGERJCPZFKTIGD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C(=NC3=C2C4=CC=CC=C4C=C3)C5=CC(=C(C=C5)O)O
• Molecular Formula: C22H17NO2
• Molecular Weight: 327.4 g/mol

Description

4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-1,2-benzenediol is a chemical compound that has been of interest to researchers due to its potential therapeutic applications. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-1,2-benzenediol is not yet fully understood. However, it is believed to act through a number of different pathways, including the inhibition of oxidative stress and the modulation of various signaling pathways within cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-1,2-benzenediol have been extensively studied. This compound has been shown to exhibit antioxidant activity, which may help to protect cells from damage caused by free radicals. In addition, it has been found to have anti-inflammatory properties, which may make it useful in the treatment of a range of inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-1,2-benzenediol in lab experiments is its versatility. This compound has been shown to have a range of biological activities, making it useful in a number of different research contexts. However, one limitation of using this compound is that its mechanism of action is not yet fully understood, which may make it more difficult to interpret results from experiments.

Future Directions

There are a number of potential future directions for research involving 4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-1,2-benzenediol. One area of interest is the development of new therapeutic drugs based on this compound, particularly for the treatment of neurodegenerative diseases. In addition, further research is needed to fully understand the mechanism of action of this compound, which may help to identify new targets for drug development. Finally, the potential applications of 4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-1,2-benzenediol in other areas, such as the treatment of inflammatory conditions and cancer, should also be explored.

Synthesis Methods

The synthesis of 4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-1,2-benzenediol has been achieved through a number of different methods. One common approach involves the use of palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, which have been shown to be effective in producing high yields of the compound.

Scientific Research Applications

The potential applications of 4-(2,3-dihydro-1H-benzo[f]cyclopenta[c]quinolin-4-yl)-1,2-benzenediol in scientific research are numerous. This compound has been found to exhibit a range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. In addition, it has been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's.